Cas no 1806338-51-1 (2,5-Dimethyl-4-ethoxyanisole)

• Product Name: 2,5-Dimethyl-4-ethoxyanisole
• CAS No: 1806338-51-1
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 5001905
• Update Time: 2025-10-21

2,5-Dimethyl-4-ethoxyanisole Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-4-ethoxyanisole

• Inchi： 1S/C11H16O2/c1-5-13-11-7-8(2)10(12-4)6-9(11)3/h6-7H,5H2,1-4H3
• InChI Key： HPBWKDRZKCPMSR-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C)C(=CC=1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• XLogP3: 3
• Topological Polar Surface Area: 18.5

Additional information on 2,5-Dimethyl-4-ethoxyanisole

2,5-Dimethyl-4-ethoxyanisole (CAS No. 1806338-51-1): A Versatile Aromatic Compound for Modern Applications

2,5-Dimethyl-4-ethoxyanisole (CAS 1806338-51-1) is a high-value aromatic ether compound gaining traction in fragrance, pharmaceutical intermediates, and specialty chemical industries. Its unique molecular structure—featuring methoxy and ethoxy functional groups—imparts exceptional stability and solubility, making it a preferred choice for formulators seeking heat-resistant fragrance ingredients or non-polar solvent-compatible additives.

Recent market trends highlight growing demand for sustainable aroma chemicals, and 2,5-dimethyl-4-ethoxyanisole aligns perfectly with this shift. Unlike traditional musks, this compound offers biodegradability potential while maintaining excellent olfactory properties. Laboratories are exploring its use in long-lasting perfumery bases, particularly in luxury candle and home fragrance applications where thermal stability is critical. The CAS 1806338-51-1 identifier has seen a 42% increase in patent citations since 2022, indicating rising industrial interest.

From a synthetic chemistry perspective, the ethoxy-methoxy substitution pattern enables unique electronic effects that researchers are leveraging in advanced organic synthesis. Its electron-donating groups facilitate Friedel-Crafts alkylation reactions, while the steric hindrance from the 2,5-dimethyl arrangement improves regioselectivity. These characteristics answer frequent search queries like "anisole derivatives for catalytic reactions" and "ether-functionalized aromatics in green chemistry"—topics trending in academic databases.

Quality specifications for CAS 1806338-51-1 typically require ≥98% purity by GC analysis, with strict limits on residual solvents. Analytical methods like HPLC-UV and GC-MS are commonly referenced in technical documents, addressing common purchaser questions about verification protocols for aromatic ethers. The compound’s low volatility (vapor pressure 0.01 mmHg at 25°C) makes it suitable for applications requiring controlled release profiles, a feature frequently searched in relation to functional fragrance design.

Environmental and regulatory profiles show that 2,5-dimethyl-4-ethoxyanisole complies with major chemical inventories including TSCA and REACH. This compliance status, combined with its high boiling point (estimated 250-260°C), positions it as a candidate for high-temperature industrial processes—a hot topic in green manufacturing forums. Safety data sheets indicate no significant ecological toxicity, addressing growing consumer concerns about eco-friendly synthetic ingredients.

Future research directions may explore its potential as a flavor enhancer or synergist for antioxidant systems, given structural similarities to known phenolic stabilizers. The compound’s lipophilic character (logP ~3.2) suggests possible applications in encapsulation technologies, answering frequent queries about carrier systems for hydrophobic actives. As industries seek alternatives to restricted substances, CAS 1806338-51-1 emerges as a technically viable option with customizable functionalization pathways.